Cas no 2137616-95-4 (4-Chloro-5,8-diethyl-3-nitroquinoline)

• Product Name: 4-Chloro-5,8-diethyl-3-nitroquinoline
• CAS No: 2137616-95-4
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 5268122
• Update Time: 2025-11-03

4-Chloro-5,8-diethyl-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,8-diethyl-3-nitroquinoline
• Quinoline, 4-chloro-5,8-diethyl-3-nitro-
• 4-Chloro-5,8-diethyl-3-nitroquinoline

• Inchi： 1S/C13H13ClN2O2/c1-3-8-5-6-9(4-2)13-11(8)12(14)10(7-15-13)16(17)18/h5-7H,3-4H2,1-2H3
• InChI Key： UPGVLULOYPCJMI-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C(=CC=C(CC)C2=1)CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 4.2
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-5,8-diethyl-3-nitroquinoline

Comprehensive Overview of 4-Chloro-5,8-diethyl-3-nitroquinoline (CAS No. 2137616-95-4): Properties, Applications, and Research Insights

4-Chloro-5,8-diethyl-3-nitroquinoline (CAS No. 2137616-95-4) is a specialized nitroquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the quinoline family, a class of heterocyclic compounds known for their diverse applications in medicinal chemistry, materials science, and industrial synthesis. The presence of chloro, diethyl, and nitro substituents on the quinoline backbone enhances its reactivity and functional versatility, making it a valuable intermediate for further chemical modifications.

Recent studies highlight the growing interest in nitroquinoline derivatives as key building blocks for drug discovery, particularly in the development of antimicrobial and anticancer agents. Researchers are actively exploring the structure-activity relationship (SAR) of compounds like 4-Chloro-5,8-diethyl-3-nitroquinoline to optimize their efficacy and selectivity. In agrochemical applications, such derivatives are investigated for their potential as pesticide intermediates or plant growth regulators, aligning with the global demand for sustainable crop protection solutions.

The synthesis of CAS No. 2137616-95-4 typically involves multi-step organic reactions, including nitration, halogenation, and alkylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are employed to characterize this compound, ensuring its suitability for high-precision applications. Its molecular stability under varying pH conditions and thermal resistance further broaden its utility in industrial settings.

From an environmental perspective, the biodegradability and ecotoxicological profile of 4-Chloro-5,8-diethyl-3-nitroquinoline are critical considerations. Regulatory agencies emphasize the need for green chemistry approaches in its production to minimize hazardous byproducts. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In the context of market trends, the demand for custom synthetic intermediates like CAS No. 2137616-95-4 is rising, driven by innovations in precision medicine and agrochemical formulations. Suppliers and contract research organizations (CROs) increasingly list this compound in catalogs targeting high-throughput screening and combinatorial chemistry applications. Its compatibility with automated synthesis platforms further enhances its appeal for modern laboratories.

Future research directions for 4-Chloro-5,8-diethyl-3-nitroquinoline may focus on its catalytic applications or integration into functional materials, such as organic semiconductors. Collaborative efforts between academia and industry could unlock novel uses, addressing current challenges in drug resistance or crop yield optimization—topics frequently queried in scientific databases and AI-driven search engines.